Cas no 1263282-79-6 (2-(4-(tert-Butoxycarbonyl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-(tert-Butoxycarbonyl)phenyl)-2-hydroxyacetic acid
• CAS No: 1263282-79-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1082680
• PubChem ID: 46941405
• Update Time: 2025-04-20

2-(4-(tert-Butoxycarbonyl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butoxycarbonyl)phenyl)-2-hydroxyacetic acid
• 2-hydroxy-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]acetic acid
• 4-(Carboxy-hydroxy-methyl)-benzoic acid tert-butyl ester
• 2-{4-[(tert-butoxy)carbonyl]phenyl}-2-hydroxyacetic acid
• DB-367011
• 2-(4-(tert-butoxycarbonyl)phenyl)-2-hydroxyaceticacid
• YSCK0488
• DTXSID70677420
• [4-(TERT-BUTOXYCARBONYL)PHENYL](HYDROXY)ACETIC ACID
• 1263282-79-6
• 4-(carboxyhydroxymethyl)benzoic acid tert-butyl ester
• AKOS015890919

• MDL： MFCD17676595
• Inchi： 1S/C13H16O5/c1-13(2,3)18-12(17)9-6-4-8(5-7-9)10(14)11(15)16/h4-7,10,14H,1-3H3,(H,15,16)
• InChI Key： GLCNFWQJPDOWAQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.09977361g/mol
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3 g/l) (25 º C),